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Q1: What is the core instability issue between Kathon 886 MW and certain amines? Kathon 886 MW's

stability and antimicrobial efficacy are highly dependent on the system's pH and the presence of specific

chemical agents. Its active ingredients, Chloromethylisothiazolinone (CIT) and Methylisothiazolinone

(MIT), are unstable at high pH and can degrade upon contact with certain amines, particularly

Diethanolamine (DEA) [1] [2]. This degradation leads to a rapid loss of biocidal activity. The stability is

optimal in a pH range of 3.0 to 9.2, and performance improves at lower pH levels [1] [2].

Q2: Which amines should be avoided or minimized, and what are the alternatives? The primary amine

to minimize or avoid is Diethanolamine (DEA) due to its aggressive effect on the stability of Kathon 886

MW [1] [2]. If your formulation requires an amine, it is recommended to use 99% Triethanolamine (TEA)

or Monoethanolamine (MEA) instead, and to use these at the lowest possible level [1] [2]. A patent for hard

surface cleaners also lists several alternative low-odor, low-VOC alkanolamines, which may offer different

compatibility profiles [3].

Q3: What are the best practices for adding Kathon 886 MW to a system to prevent instability? To

maximize performance and stability, adhere to the following protocols [1] [2]:

Amine Management: Minimize DEA levels. Use high-purity TEA or MEA at low concentrations.

pH Control: Maintain the system pH below 9.2. For systems with pH greater than 9.5, biological
efficacy and chemical stability must be verified prior to use.

Staged Additions: Avoid adding highly basic additives (pH 10-12) immediately before or after adding
Kathon 886 MW. If unavoidable, allow a minimum of 30 minutes between additions.
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Other Incompatibilities: Avoid using mercaptans (e.g., mercaptobenzothiazole) and other biocides

like Sodium Omadine and Triadine 10 in conjunction with Kathon 886 MW, as they can degrade it.

The chemical relationship and degradation pathway can be summarized as follows:
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Experimental Protocols & Data for Compatibility
Testing

For researchers integrating Kathon 886 MW into new formulations, the following quantitative data and

experimental guidance are critical.

Table 1: Stability Parameters for Kathon 886 MW [1] [2] [4]

Parameter Specification Conditions / Notes

Active Ingredients 14.1% typical (CIT 10.4%, MIT 3.7%) [1] Supplied in aqueous solution.

Stable pH Range 3.0 - 9.2 [1] [2] Performance improves at lower pH.

Stable Temperature ≥1 year at ambient; ≥6 months at 50°C [1] As supplied in original container.

Density 1.29 g/cm³ @ 25°C [1] ---
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Parameter Specification Conditions / Notes

Vapor Pressure 0.1 mm Hg @ 23°C [1] ---

Table 2: Recommended Dosing for Metalworking Fluids [1] [2]

System
Condition

Dosage (per 1,000 US
gal)

Target Active
Ingredient

Treatment Interval

Initial (Fouled) 7 - 21 fl oz 25 - 75 ppm Until control is
achieved

Maintenance 1.3 - 8.6 fl oz 5 - 30 ppm Every 4 weeks

Protocol 1: Evaluating Amine Compatibility & Biocide Stability This lab-scale test helps determine the

stability of Kathon 886 in your specific formulation before commercial use.

Objective: To assess the chemical stability of Kathon 886 MW in a metalworking fluid containing
different types and concentrations of amines.

Materials:
Kathon 886 MW microbicide.

Metalworking fluid concentrate (with planned amine: DEA, TEA, or MEA).
Hard water for dilution.

Lab-scale circulation system or stirred tanks.
HPLC system for analyzing CIT/MIT concentration over time.

Methodology:
Prepare Emulsions: Dilute the metalworking fluid concentrate with hard water to the

recommended use-dilution in multiple vessels.
Add Amine: Introduce the specific amine (DEA, TEA, MEA) at the intended use concentration

to each vessel.
Dose Biocide: Add Kathon 886 MW to achieve the target active ingredient concentration (e.g.,

15-20 ppm).
Condition System: Circulate or stir the emulsion, maintaining a temperature of 25-30°C.

Monitor pH: Ensure the system pH remains within the target operating range.
Sample & Analyze: Take samples at time zero, 1 hour, 4 hours, 24 hours, and 7 days. Analyze

the samples via HPLC to determine the residual concentration of CIT and MIT.
Interpretation: A rapid decline in CIT/MIT concentration over time indicates chemical incompatibility

and instability with the tested amine system.
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Protocol 2: Efficacy Challenge Test After Amine Addition This test verifies whether the biocidal efficacy

is retained despite the presence of amines.

Objective: To determine the antimicrobial efficacy of Kathon 886 MW in an amine-containing system
against common bacteria and fungi.

Materials: Same as Protocol 1, plus standardized microbial inoculum (e.g., Pseudomonas
aeruginosa, Escherichia coli).
Methodology:

Follow steps 1-4 of Protocol 1 to prepare the treated emulsion.

Inoculate: Challenge each vessel with a known concentration of microbial inoculum (e.g., 10^6
CFU/mL).

Incubate: Hold the challenged emulsion under controlled conditions.
Enumerate: Plate out samples at 0, 24, and 48 hours to determine the viable microbial count.

Interpretation: Effective microbial control is demonstrated by a 3-log reduction in viable count within
24-48 hours. Failure to control growth suggests the biocide has been deactivated.

The workflow for a systematic evaluation is as follows:
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Key Recommendations for Scientists

Pre-emptive Testing is Crucial: The supplier strongly recommends laboratory or pilot tests to
evaluate Kathon 886 MW in your specific metalworking fluid prior to any commercial-scale use due to

wide variations in formulations [1] [2].
Stabilization Strategies: If you encounter stability issues in an otherwise sound formulation,

published data suggests that adding chelants (e.g., EDTA) or certain inorganic/organic copper
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salts may improve the stability and efficacy of the active ingredients in challenging systems [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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